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(1-Methylpiperidin-3-
Compound Name:
yl)methanamine

Cat. No.: B111921

Abstract

(1-Methylpiperidin-3-yl)methanamine, CAS number 14613-37-7, is a versatile heterocyclic
building block integral to medicinal chemistry and drug discovery. Its structure, featuring a chiral
center and two distinct amine functionalities—a tertiary amine within the piperidine ring and a
primary aminomethyl group—makes it a valuable scaffold for creating diverse compound
libraries. This document provides a comprehensive technical overview of its chemical
properties, spectroscopic data, a representative synthetic protocol, and its applications in
pharmaceutical development.

Chemical Identity and Physical Properties

(1-Methylpiperidin-3-yl)methanamine is a colorless to pale yellow liquid. It is also referred to
as 1-Methyl-3-(aminomethyl)piperidine.[1][2] The compound's structure presents a key platform
for modification in synthetic chemistry.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 14613-37-7 [1][3]
Molecular Formula C7H1eN2 [1][3]
Molecular Weight 128.22 g/mol [11[3]
Appearance Liquid [11[3114]
Boiling Point 155.3 °C at 760 mmHg [31[4]
Density 0.9096 g/cm3 [5]

Purity > 95% (by NMR) [1]

Table 2: Computed Physicochemical Properties

Property Value Source(s)
XLogP3 0.1 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C:;untg p 2 3]
Rotatable Bond Count 1 [3]
Exact Mass 128.131349 g/mol [3]
Topological Polar Surface Area  29.3 A2 [3]
Heavy Atom Count 9 [3]
Complexity 83 [3]
Undefined Atom Stereocenter 1 [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of (1-Methylpiperidin-3-
yl)methanamine. The following data has been reported:
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Table 3: NMR Spectroscopic Data (in CDClIs)

Type Chemical Shift (6, ppm) Assignment
13C NMR 60.3 Piperidine CHz (C6)
46.7 N-CHs

46.0 CH2NH:

39.9 Piperidine CH (C3)

36.4 Piperidine CH2 (C2)

28.0 Piperidine CH2 (C5)

25.2 Piperidine CH2 (C4)

1H NMR 2.92 (1H, m) CH2NH:

2.82 (1H, m) CH2NH:2

2.64 (2H, m) CH2NH:

2.30 (3H, s) NCHs

1.91 (1H, m) Piperidine CH2

1.79 (1H, m) Piperidine CH:z

1.72 (1H, m) Piperidine CH

1.65 (2H, m) Piperidine CH2

0.90 (2H, m) Piperidine CH2z

Source: ChemicalBookK[6]

Mass Spectrometry:

« FABMS: m/z 129.1 (MH*)[6]

e HRFABMS: m/z 129.1392 (MH™), calculated for C7H17N2: m/z 129.1392[6]
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Infrared (IR) Spectroscopy (Predicted): While a specific spectrum is not readily available, the
expected characteristic absorptions include:

3300-3500 cm~*: N-H stretching (primary amine), likely two distinct bands.

2950-2800 cm~1: C-H stretching (aliphatic).

1650-1580 cm~1: N-H bending (scissoring).

1470-1430 cm~1: C-H bending.

Synthesis and Experimental Protocols

A common and effective method for synthesizing (1-Methylpiperidin-3-yl)methanamine
involves the reduction of a corresponding amide or nitrile precursor. The following protocol
describes a representative synthesis via the reduction of 1-methylpiperidine-3-carboxamide.
This method is analogous to established procedures for reducing piperidine carboxamides.[1]
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Step 1: Amide Precursor

1-Methylpiperidine-3-carboxamide

4 Step 2: Reduction )

y

Lithium Aluminum Hydride (LiAIH4)
in dry THF, Reflux

Quench (e.g., Na2S0Oa solution)
Filtration & Concentration

Step 3: Firvlal Product

(1-Methylpiperidin-3-yl)methanamine
CAS: 14613-37-7

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Reduction of 1-
Methylpiperidine-3-carboxamide

Materials:
e 1-Methylpiperidine-3-carboxamide (1.0 eq)

¢ Lithium aluminum hydride (LiAIH4) (2.0 - 2.5 eq)
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e Anhydrous Tetrahydrofuran (THF)

o Saturated agueous sodium sulfate (Na2S0a4) solution

o Diatomaceous earth (e.g., Celite®)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

o Standard glassware for inert atmosphere reactions, including a round-bottom flask, reflux
condenser, and dropping funnel.

Procedure:

e Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a stirred suspension of
lithium aluminum hydride (2.0-2.5 eq) in anhydrous THF is prepared in a three-neck round-
bottom flask equipped with a reflux condenser and a dropping funnel.

o Addition of Precursor: 1-Methylpiperidine-3-carboxamide (1.0 eq) is dissolved in anhydrous
THF and added dropwise to the LiAlH4 suspension via the dropping funnel. The rate of
addition should be controlled to manage the initial exothermic reaction.

o Reaction: Once the addition is complete and the initial effervescence has subsided, the
reaction mixture is heated to reflux. The reaction is monitored for completion (typically 12-24
hours) using an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Workup (Quenching): After the reaction is complete, the flask is cooled in an ice bath. The
reaction is carefully quenched by the slow, dropwise addition of saturated aqueous sodium
sulfate solution until gas evolution ceases. This process is highly exothermic and requires
caution.

« Filtration and Extraction: The resulting suspension is stirred vigorously for 15-30 minutes and
then filtered through a pad of diatomaceous earth. The filter cake is washed thoroughly with
additional THF.

 Purification: The combined filtrate is dried over anhydrous MgSOa4 or Na2SO0a, filtered, and
the solvent is removed under reduced pressure to yield the crude product.
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 Final Purification: The crude (1-Methylpiperidin-3-yl)methanamine can be purified further
by vacuum distillation to obtain the final product as a colorless oil.

Applications in Research and Drug Development

(1-Methylpiperidin-3-yl)methanamine is a valuable intermediate, not typically used as a final
active pharmaceutical ingredient (API), but as a foundational scaffold for building more complex
molecules.[2][5] Its primary utility lies in providing a piperidine core, a privileged structure in
CNS-targeting drugs, with a reactive primary amine handle for further chemical elaboration.[2]

Key Application Areas:

e Pharmaceutical Development: It serves as a key intermediate in the synthesis of analgesics,
antidepressants, and other central nervous system agents.[1][2]

o Neurotransmitter Research: The compound and its derivatives are used in studies of
neurotransmitter systems to understand brain chemistry and develop treatments for
neurological disorders.[2]

o Organic Synthesis: The primary amine allows for a wide range of synthetic modifications,
including N-acylation, N-alkylation, reductive amination, and urea/thiourea formation,
enabling the creation of large libraries of compounds for high-throughput screening.[2][5]

o Material Science: Its unique properties are being explored in the development of new
polymers and coatings.[2]

N-Acylation

Generated Library
N-Alkylation
Diverse Candidate .
Screening & SAR Lead Compound

Urea/Thiourea Formation

(1-Methylpiperidin-3-yl)methanamine
(Scaffold)
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Caption: Role as a scaffold in discovery chemistry.

Safety and Handling

(1-Methylpiperidin-3-yl)methanamine is classified as a hazardous substance requiring

careful handling in a laboratory setting.[3][4]

Table 4: GHS Hazard Information

Identifier Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements

Harmful if swallowed, in contact with skin or if

H302+H312+H332 nhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Statements

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.

P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source: Angene Chemical[3][4]

Handling and Storage:
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» Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid contact with skin,
eyes, and clothing.[4]

o Storage: Store in a tightly closed container in a cool, dry, dark place under an inert
atmosphere.[3][5] Recommended storage temperatures range from room temperature to 0-8
°C.[1][3]

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[4] This material should be handled by qualified individuals
trained in handling potentially hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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